![molecular formula C8H9BO2 B1223481 4-Vinylphenylboronic acid CAS No. 2156-04-9](/img/structure/B1223481.png)
4-Vinylphenylboronic acid
Overview
Description
4-Vinylphenylboronic acid (4-VPBA) is a boron-containing organic compound used as a reagent in a variety of synthetic organic chemistry applications. It is a member of the family of phenylboronic acids, which are widely used as building blocks in organic synthesis, as well as in the development of pharmaceuticals and other materials. 4-VPBA is also used in the synthesis of polymers, as a catalyst in organic reactions, and as a reagent in the analysis of carbohydrates and other compounds.
Scientific Research Applications
1. Enrichment and Analysis of Small Molecules
- Application : 4-Vinylphenylboronic acid-functionalized graphene oxide has been utilized for selective enrichment and analysis of small molecules with vicinal diols. This is particularly significant in life science research where such compounds are of interest. The material demonstrates advantages in mass spectrometry analysis due to its ability to selectively capture these compounds (Zhang, Zheng, & Ni, 2015).
2. Development of Sugar Sensors
- Application : Controlled polymerization of this compound has led to the creation of glucose-responsive pH sensors. These sensors are designed to respond to changes in glucose concentration, demonstrating potential for use in medical diagnostics and monitoring (Vancoillie, Pelz, Holder, & Hoogenboom, 2012).
3. Electrochemical Sensing
- Application : Poly(this compound) functionalized materials have been developed for the simultaneous electrochemical determination of catechol and hydroquinone. These materials show promise for applications in environmental monitoring and quality control in various industries (Mao et al., 2017).
4. Glycoprotein Enrichment
- Application : this compound functionalized materials have been used for selective enrichment of glycoprotein from complex biological samples. This application is vital in proteomics and biomedical research, facilitating the study of glycosylated proteins (Zhang, Ni, & Zheng, 2015).
5. Photoluminescence in Lanthanide Hybrids
- Application : this compound ligand has been used to create luminescent lanthanide hybrids. These hybrids exhibit notable photoluminescent properties and are studied for potential applications in optoelectronics and photonics (Yan, Guo, & Qiao, 2011).
6. Polymerization and Copolymerization
- Application : The polymerization behavior of this compound has been explored, revealing its similarities with styrene and its utility in creating polyelectrolytes. This research expands the understanding of polymer chemistry and material science (Pellon, Schwind, Guinard, & Thomas, 1961).
7. Creation of Micellar Sugar Sensors
- Application : The synthesis of homo and block copolymers of this compound through polymerization techniques has led to the development of micellar sugar sensors. These sensors can respond to changes in pH and glucose concentration, making them applicable in biomedical sensing and diagnostics (Maji et al., 2014).
8. Creation of Responsive Bio-Hydrogels
- Application : Novel cellulose/4-vinyl-phenylboronic acid composite bio-hydrogels with glucose and pH responsiveness have been developed. These hydrogels have potential applications in drug delivery and responsive materials in biomedical engineering (Peng et al., 2018).
Mechanism of Action
Target of Action
4-Vinylphenylboronic acid (4-VPBA) is a unique molecule that selectively recognizes cis-diol containing molecules . These cis-diols include nucleosides, catechols, saccharides, and glycoproteins . The compound’s primary targets are therefore these cis-diol containing molecules, which play various roles in biological systems, including energy storage, cell signaling, and molecular recognition .
Mode of Action
4-VPBA interacts with its targets through a reversible covalent reaction . It forms a boronic ester bond with compounds that have a hydroxyl or catechol structure . Additionally, it can interact with electron-rich groups such as amines and imidazoles through boron-nitrogen coordination . These interactions lead to changes in the molecular structure of the target compounds, affecting their function and behavior .
Biochemical Pathways
The exact biochemical pathways affected by 4-VPBA depend on the specific cis-diol containing molecules it interacts with. For instance, it can affect pathways involving nucleosides and catechols, which are crucial for various biological processes such as DNA synthesis and neurotransmission .
Pharmacokinetics
It is known to be soluble in ethanol, dimethyl sulfoxide, tetrahydrofuran, and diethyl ether, and slightly soluble in water This suggests that it may have good bioavailability
Result of Action
The molecular and cellular effects of 4-VPBA’s action are largely dependent on the specific cis-diol containing molecules it interacts with. For example, when 4-VPBA interacts with nucleosides, it can potentially affect DNA synthesis and cellular replication . When it interacts with catechols, it can influence neurotransmission .
Action Environment
The action, efficacy, and stability of 4-VPBA can be influenced by various environmental factors. For instance, the pH of the environment can affect the formation and dissociation of the boronic ester bond between 4-VPBA and its targets . At high pH, 4-VPBA can form a covalent complex with the cis-diol group, while at acidic pH, the complex dissociates . This pH-dependent behavior makes 4-VPBA a potential candidate for developing pH-responsive materials .
Biochemical Analysis
Biochemical Properties
4-Vinylphenylboronic acid plays a significant role in biochemical reactions due to its ability to form reversible covalent bonds with cis-diol-containing molecules. This property makes it useful in the synthesis of boronate affinity materials, which are employed in separation, sensing, imaging, diagnostics, and drug delivery . The compound interacts with enzymes, proteins, and other biomolecules through its boronic acid group, which can form complexes with molecules such as nucleosides, catechols, saccharides, and glycoproteins . These interactions are pH-dependent, allowing for controlled capture and release of target molecules.
Cellular Effects
This compound influences various cellular processes by interacting with cell surface receptors and intracellular proteins. It can affect cell signaling pathways, gene expression, and cellular metabolism by forming complexes with biomolecules involved in these processes. For example, its interaction with glycoproteins on the cell surface can modulate signal transduction pathways, leading to changes in gene expression and metabolic activity .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form reversible covalent bonds with cis-diol-containing molecules. This interaction can inhibit or activate enzymes by altering their conformation or blocking their active sites. Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating their activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under neutral and basic conditions but can degrade under acidic conditions. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate cellular processes without causing significant toxicity. At high doses, it can induce toxic effects, including cell death and tissue damage. Threshold effects have been observed, where a certain dosage level is required to achieve a noticeable impact on cellular function .
Metabolic Pathways
This compound is involved in metabolic pathways that include interactions with enzymes and cofactors. It can affect metabolic flux and metabolite levels by forming complexes with key metabolic enzymes, thereby altering their activity. This can lead to changes in the levels of metabolites and the overall metabolic state of the cell .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence its localization and accumulation in specific cellular compartments. For example, binding to glycoproteins can facilitate its transport across cell membranes and its distribution within the cell .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, where it can exert its effects on cellular function. For instance, localization to the nucleus can allow it to interact with transcription factors and other regulatory proteins, thereby modulating gene expression .
Properties
IUPAC Name |
(4-ethenylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6,10-11H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMJEUJXWVZSAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C=C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
54802-94-7 | |
Record name | Poly(4-vinylphenylboronic acid) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54802-94-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID10370281 | |
Record name | 4-Vinylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2156-04-9 | |
Record name | 4-Vinylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Vinylphenylboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 4-VPBA interact with its targets?
A1: 4-VPBA primarily interacts with molecules containing cis-diol groups, such as sugars and glycoproteins. This interaction forms reversible boronate ester bonds. [, , , , ]
Q2: What are the downstream effects of this interaction?
A2: The formation of boronate ester bonds can lead to various outcomes depending on the application: * Sensing: Changes in the physical properties of 4-VPBA-containing polymers, like swelling or fluorescence, can be used to detect glucose. [, , , ] * Separation: 4-VPBA-functionalized materials can selectively capture and release glycoproteins for purification or analysis. [, , , ] * Drug Delivery: 4-VPBA-based systems can respond to changes in glucose concentration, enabling controlled release of drugs like insulin. [, ]
Q3: What is the molecular formula and weight of 4-VPBA?
A3: 4-VPBA has a molecular formula of C8H9BO2 and a molecular weight of 147.94 g/mol.
Q4: Is there spectroscopic data available for 4-VPBA?
A4: Yes, various studies have used techniques like Fourier transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) to characterize 4-VPBA and its derivatives. [, , , ]
Q5: What is the material compatibility of 4-VPBA?
A5: 4-VPBA is compatible with a variety of materials and polymerization techniques, enabling its incorporation into hydrogels, nanoparticles, and polymer brushes. [, , , , ]
Q6: How stable is 4-VPBA under different conditions?
A6: 4-VPBA demonstrates good stability under various conditions. Notably, the boronate ester bond formation with cis-diols is reversible and influenced by factors like pH and temperature. [, , ]
Q7: Does 4-VPBA exhibit catalytic properties?
A7: While not a catalyst itself, 4-VPBA is a valuable building block for synthesizing catalytic materials. For instance, it can be used to support Palladium (Pd) nanoparticles for Suzuki-Miyaura coupling reactions. []
Q8: Have computational methods been employed to study 4-VPBA?
A8: Yes, computational chemistry techniques like density functional theory (DFT) can be used to study the interaction of 4-VPBA with different molecules and predict the properties of 4-VPBA-containing materials. []
Q9: How do structural modifications of 4-VPBA affect its activity?
A9: Modifications to the phenyl ring or the boronic acid group can influence 4-VPBA's binding affinity, selectivity, and responsiveness to stimuli. [, ]
Q10: What are the key applications of 4-VPBA?
A10: 4-VPBA finds diverse applications in: * Biosensing: Developing sensors for glucose and other cis-diol containing biomolecules. [, ] * Separation Science: Creating affinity chromatography materials for glycoprotein purification. [, ] * Drug Delivery: Designing glucose-responsive systems for controlled drug release. [, ] * Biomaterials: Developing stimuli-responsive hydrogels for tissue engineering and regenerative medicine. []
Q11: What is known about the safety and toxicity of 4-VPBA?
A11: While 4-VPBA itself might have low toxicity, the safety profile of its derivatives and polymeric materials needs careful evaluation for specific applications, especially those involving in vivo use. []
Q12: What about the environmental impact of 4-VPBA?
A12: Research on the environmental fate and potential ecotoxicological effects of 4-VPBA is limited. Exploring biodegradable alternatives and developing sustainable synthesis and waste management strategies are crucial. [, ]
Q13: What are the future research directions for 4-VPBA?
A13: Future research will likely focus on: * Fine-tuning material properties: Developing 4-VPBA-based materials with enhanced selectivity, sensitivity, and biocompatibility. [] * Expanding applications: Exploring novel applications in areas like diagnostics, bioimaging, and biocatalysis. [] * Addressing sustainability concerns: Developing greener synthesis routes and investigating biodegradable alternatives. [, ]
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